Cas no 1060284-80-1 (2-(2H-1,3-benzodioxol-5-yloxy)-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yloxy)-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide
• CAS No: 1060284-80-1
• MF: C₁₇H₁₅N₃O₅S
• MW: 373.383102655411
• CID: 6416244
• PubChem ID: 45501764
• Update Time: 2025-10-28

2-(2H-1,3-benzodioxol-5-yloxy)-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yloxy)-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide
• 2-(1,3-benzodioxol-5-yloxy)-N-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)propanamide
• VU0633613-1
• 1060284-80-1
• F5075-4784
• 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanamide
• AKOS024495329

• Inchi： 1S/C17H15N3O5S/c1-9-14(16(22)20-5-6-26-17(20)18-9)19-15(21)10(2)25-11-3-4-12-13(7-11)24-8-23-12/h3-7,10H,8H2,1-2H3,(H,19,21)
• InChI Key： UOEIRJFVGYSLHS-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C(C2=O)NC(C(C)OC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 373.07324176g/mol
• Monoisotopic Mass: 373.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 115Ų

Additional information on 2-(2H-1,3-benzodioxol-5-yloxy)-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide

Research Briefing on 2-(2H-1,3-benzodioxol-5-yloxy)-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide (CAS: 1060284-80-1)

The compound 2-(2H-1,3-benzodioxol-5-yloxy)-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide (CAS: 1060284-80-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a modulator of key signaling pathways, particularly those involving inflammation and oncology. The benzodioxole and thiazolopyrimidine moieties in its structure are believed to contribute to its bioactivity, making it a promising candidate for further drug development. Several in vitro and in vivo studies have demonstrated its efficacy in inhibiting specific enzymes and receptors, which are critical in disease progression.

One of the most notable findings is the compound's ability to selectively target cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), enzymes implicated in inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Preliminary data suggest that the compound exhibits a high affinity for these targets, with IC50 values in the nanomolar range, indicating its potential as a potent anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has explored its anticancer potential. The compound has shown promising results in inhibiting the proliferation of certain cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that this activity may be mediated through the induction of apoptosis and the suppression of angiogenesis, although further investigations are required to fully elucidate these pathways.

The synthesis of 2-(2H-1,3-benzodioxol-5-yloxy)-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide has also been optimized in recent studies, with improvements in yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to enhance the efficiency of the production process, making it more scalable for potential industrial applications.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to improve these pharmacokinetic properties while retaining the compound's bioactivity.

In conclusion, 2-(2H-1,3-benzodioxol-5-yloxy)-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}propanamide represents a promising candidate for the treatment of inflammatory and oncological diseases. Its unique structural features and demonstrated bioactivity warrant further investigation, particularly in preclinical and clinical settings. Future studies should aim to validate its therapeutic potential and address the remaining challenges in drug development.